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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, reactivity, and
applications of 5-Hexynenitrile (CAS: 14918-21-9), a valuable bifunctional molecule in organic
synthesis. Its terminal alkyne and nitrile functionalities make it a versatile building block for the
construction of complex nitrogen-containing heterocyclic compounds and other advanced
molecular architectures.

Core Physicochemical and Spectroscopic
Properties

5-Hexynenitrile is a clear, colorless to amber liquid under standard conditions.[1][2] Its key
physical and chemical properties are summarized in the tables below, providing a foundational
dataset for experimental design and evaluation.

Physicochemical Data
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Property Value Source
CAS Number 14918-21-9 [11[2][3][4]
Molecular Formula CeH7N [LI[21[3][4][5]
Molecular Weight 93.13 g/mol [311415][6]
Boiling Point 115-117 °C (lit.) [11[2][3]
Density 0.889 g/mL at 25 °C (lit.) [1][2][3]
Refractive Index (n20/D) 1.44 (lit)) [1112][3]
Flash Point 42 °C (107.6 °F) - closed cup
Solubility Miscible-with WaFer.[l][Z]

Soluble in organic solvents.[7]
Storage Temperature 2-8°C [1112][3]

Spectroscopic Data Summary

Spectroscopic data is crucial for the identification and characterization of 5-Hexynenitrile. Key
spectral information is available from various sources.

Spectrum Type Availability Source
1H NMR Available [4]
13C NMR Available [4]
ATR-IR / FTIR Available [4]

Reactivity and Synthetic Applications

5-Hexynenitrile's utility in organic synthesis stems from the orthogonal reactivity of its two
functional groups: the terminal alkyne and the nitrile.

» Alkyne Group Reactivity: The terminal alkyne can participate in a wide range of reactions,
including metal-catalyzed cross-couplings (e.g., Sonogashira), ‘click’ chemistry (e.g.,
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Copper(l)-catalyzed Azide-Alkyne Cycloaddition - CUAAC), and cycloaddition reactions.

 Nitrile Group Reactivity: The nitrile group can be hydrolyzed to a carboxylic acid, reduced to
an amine, or participate in nucleophilic additions to form various heterocycles.

A significant application of 5-Hexynenitrile is in the synthesis of substituted bipyridines. It has
been used in Cobalt(l)-catalyzed [2+2+2] cycloadditions with 1,3-diynes to produce annelated
symmetric and asymmetric 3,3'-disubstituted 2,2'-bipyridines.[2][3] This transformation
highlights its role in constructing complex heterocyclic scaffolds relevant to materials science

Cobalt(l) Catalyst

Catalysis

and medicinal chemistry.
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Reactan
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Annelated 3,3'-Disubstituted
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Click to download full resolution via product page
Cobalt-catalyzed synthesis of bipyridines.

Experimental Protocols

While specific experimental parameters should be optimized for each unique reaction, a
general methodology for the cobalt-catalyzed cycloaddition is outlined below.

Objective: To synthesize a 3,3'-disubstituted 2,2'-bipyridine via a [2+2+2] cycloaddition reaction.
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Materials:

5-Hexynenitrile (CAS 14918-21-9)

A suitable 1,3-diyne

Cobalt(l) catalyst (e.g., CoBr(PPhs)3)

Reducing agent (e.g., Zn dust)

Anhydrous solvent (e.g., THF or Acetonitrile)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Methodology:

Preparation: All glassware should be oven-dried and cooled under an inert atmosphere (e.qg.,
Argon or Nitrogen). The solvent must be anhydrous.

Catalyst Activation (if necessary): The Cobalt(l) catalytic species is often generated in situ.
This may involve the reduction of a Co(ll) or Co(lll) precursor in the presence of the desired
ligands.

Reaction Setup: To a reaction vessel under an inert atmosphere, add the 1,3-diyne and the
anhydrous solvent.

Addition of Reagents: Add the Cobalt(l) catalyst to the solution. Subsequently, add 5-
Hexynenitrile, typically via syringe, over a defined period.

Reaction Conditions: The reaction mixture is stirred at a specific temperature (ranging from
room temperature to reflux) for a period determined by reaction monitoring (e.g., TLC or GC-
MS).

Workup: Upon completion, the reaction is quenched (e.g., with water or a mild acid). The
product is extracted into an organic solvent (e.g., ethyl acetate or dichloromethane). The
organic layers are combined, washed (e.g., with brine), dried over an anhydrous salt (e.qg.,
Na2S0a4 or MgS0Oa4), and filtered.
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 Purification: The solvent is removed in vacuo, and the crude product is purified, typically by
column chromatography on silica gel, to yield the desired 3,3'-disubstituted 2,2'-bipyridine.

o Characterization: The final product structure and purity are confirmed using analytical
techniques such as NMR (*H, 13C), Mass Spectrometry, and IR spectroscopy.
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General experimental workflow for cycloaddition.
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Safety and Handling

5-Hexynenitrile is a flammable liquid and vapor and is harmful if swallowed, in contact with

skin, or if inhaled.[4][5] It is also known to cause skin and serious eye irritation and may cause

respiratory irritation.[4][5]

Hazard and Precautionary Statements:

Hazard Statements: H226 (Flammable liquid and vapor), H302+H312+H332 (Harmful if
swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).[4]

Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),
P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312
(IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),
P304+P340+P312 (IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).

Personal Protective Equipment (PPE):

Eye/Face Protection: Use of safety glasses with side-shields or chemical goggles is
recommended.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if exposure limits are exceeded or irritation is experienced.

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3] Keep away

from sources of ignition.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
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